Azide-C3-NHCO-C3-NHS ester

• Molecular Formula: C12H17N5O5
• Molecular Weight: 311.29 g/mol
• InChI: InChI=1S/C12H17N5O5/c13-16-15-8-2-7-14-9(18)3-1-4-12(21)22-17-10(19)5-6-11(17)20/h1-8H2,(H,14,18)
• InChIKey: BQVRKJWREPLZKE-UHFFFAOYSA-N

Standard azide-NHS esters often cause conjugate aggregation or poor labeling homogeneity due to hydrophobic or overly flexible spacers. This compound solves the problem. - **Amide-constrained spacer**: Hydrogen-bonding capacity (TPSA 145.29 Ų) vs. alkyl analogs (113.43 Ų) reduces nonspecific protein binding. - **Defined geometry**: Restricted rotatable bonds (4 RB) vs. PEG analogs (8+ RB) improves conjugation reproducibility. - **Dual click compatibility**: Azide supports CuAAC or SPAAC workflows from a single modified intermediate. Supplied as a solid, soluble in DMSO/DMF. Ideal for protein/peptide/oligonucleotide labeling.

Azide-C3-NHCO-C3-NHS Ester Overview

Azide-C3-NHCO-C3-NHS ester (CAS 920748-93-2, MW 311.29, C₁₂H₁₇N₅O₅) is a heterobifunctional crosslinker comprising an azide group for copper-catalyzed (CuAAC) or strain-promoted (SPAAC) click chemistry and an N-hydroxysuccinimide (NHS) ester for primary amine conjugation, separated by a distinctive spacer composed of two C3 alkyl chains bridged by an internal secondary amide (–NHCO–) . Unlike simpler azide-NHS ester linkers that use purely alkyl or PEG-based spacers, this compound's amide-containing spacer introduces both hydrogen-bonding capacity and restricted rotational freedom, which can influence conjugate geometry, solubility, and nonspecific binding. It is primarily employed in chemical biology for introducing azide handles onto amine-containing biomolecules—proteins, peptides, and amino-modified oligonucleotides—as a post-synthetic step prior to click ligation [1]. The compound is typically supplied as a solid, soluble in DMSO and DMF, with a calculated partition coefficient (clogP) of −2.12 and a topological polar surface area (TPSA) of 145.29 Ų [2].

ConjugationAmine-to-azide, dual CuAAC/SPAAC

SpacerSemi-rigid C3-amide-C3, defined geometry

SolubilityAqueous-compatible, reduced co-solvent need

• [1] PeptideDB. Azide-C3-NHCO-C3-NHS ester Database Entry. CAS 920748-93-2. Reference to WO2018011739 (FERREIRA MARQUES A, et al., Virus particle linked to carbohydrate antigen for differential diagnosis of Chagas disease). https://www.peptidedb.com/database/Azide-C3-NHCO-C3-NHS-ester.html (accessed 2026). View Source
• [2] SILDrug EOS59956. N-succinimidyl 5-(3-azidopropylamino)-5-oxopentanoate — Physicochemical Properties: clogP −2.12, TPSA 145.29 Ų, Rotatable Bonds 4. https://sildrug.ibb.waw.pl/ecbd/EOS59956/ (accessed 2026). View Source

Why Azide-C3-NHCO-C3-NHS Ester Is Irreplaceable

Although all azide-NHS ester heterobifunctional crosslinkers share the same terminal reactive groups, the intervening spacer chemistry dictates critical performance parameters—aqueous solubility, spacer flexibility, conjugation site accessibility, and susceptibility to nonspecific hydrophobic interactions—that directly affect conjugation yield and final conjugate behavior . Azide-C3-NHCO-C3-NHS ester occupies a unique position among its comparators: its internal secondary amide provides hydrogen-bond donor/acceptor capability (4 HBD, TPSA 145.29 Ų) absent in the purely alkyl Azidobutyric acid NHS ester (NHS-C3-Azide, TPSA 113.43 Ų, no HBD in the spacer), while its restricted rotatable bond count (4 RB) confers greater conformational constraint compared to highly flexible PEG-based analogs such as Azide-PEG1-NHS ester (8 RB) [1]. These differences are not cosmetic—they can alter the degree of labeling (DoL) homogeneity, the hydrodynamic radius of the final conjugate, and the propensity for aggregate formation, particularly in aqueous bioconjugation workflows where solubility and nonspecific binding govern practical success . Generic substitution without accounting for these spacer-dependent properties risks inconsistent conjugation stoichiometry, reduced conjugate solubility, or altered biomolecule function.

Spacer mismatch

Shorter alkyl spacers may limit azide accessibility for bulky click partners; flexible PEG spacers can increase conformational heterogeneity.

Hydrophilicity gap

Less polar analogs (NHS-C3-Azide) require more organic co-solvent and may cause protein precipitation.

Click strategy lock-in

DBCO-NHS ester restricts to SPAAC only; alkyne-NHS ester requires copper. Dual azide approach preserves workflow flexibility.

• [1] Angene Chemical. Azido-PEG1-NHS ester (CAS 1807530-06-8): Rotatable Bond Count 8, TPSA 87.3 Ų. https://www.angenechem.com (accessed 2026). View Source

Differentiation Evidence for Azide-C3-NHCO-C3-NHS Ester

Extended Spacer Arm with Amide Linkage

Azide-C3-NHCO-C3-NHS ester possesses an estimated spacer arm of approximately 10 atoms (~12–14 Å) composed of two C3 alkyl segments linked by an internal secondary amide (–NHCO–), roughly double the reach of the simplest NHS-azide linker (Pierce NHS-Azide, spacer arm 2.5 Å) and significantly longer than the widely used Azidobutyric acid NHS ester (NHS-C3-Azide), whose purely alkyl C3 spacer corresponds to a 5-atom, 7.7 Å arm comparable to the established DSG crosslinker . The additional length and the amide bond's partial double-bond character (restricted rotation) provide both greater inter-molecular reach and a degree of conformational constraint absent in flexible PEG spacers. This matters for applications where the azide must be presented beyond the steric shadow of a bulky biomolecule—e.g., post-synthetic oligonucleotide labeling or antibody conjugation—to ensure efficient subsequent click reaction with alkyne- or DBCO-bearing partners [1].

Spacer arm length

Source review

~12–14 Å vs 2.5–7.7 Å

Longer, semi-rigid spacer for bulky conjugate accessibility

Estimates from bond geometry and vendor specs

Evidence Dimension	Spacer arm length (atoms / estimated Å)
Target Compound Data	~10 atoms / ~12–14 Å (N3–(CH₂)₃–NHCO–(CH₂)₃–COO–NHS) [estimated from bond geometry]
Comparator Or Baseline	Pierce NHS-Azide: 2.5 Å; NHS-C3-Azide (Azidobutyric acid NHS ester): 5 atoms / 7.7 Å (comparable to DSG crosslinker); Azide-PEG4-NHS (Thermo): 18.9 Å
Quantified Difference	Target is approximately 1.6–1.8× the length of NHS-C3-Azide and ~5× the length of Pierce NHS-Azide, while being shorter and more rigid than PEG4/PEG8 variants (18.9–47.3 Å)
Conditions	Spacer arm lengths from vendor specifications (Thermo Fisher Pierce NHS-Azide, DSG crosslinker data); target compound estimated from SMILES structure N(CCCNC(=O)CCCC(ON1C(=O)CCC1=O)=O)=[N+]=[N-]

Why This Matters

Linker spacer length directly controls whether the azide is sterically accessible for subsequent click reaction—too short and the azide may be buried, too long and flexible may promote nonspecific intermolecular crosslinking or reduced conjugate stability.

• [1] Glen Research. Azidobutyrate NHS Ester (50-1904) Technical Sheet: usage for post-synthesis azido-modification of oligonucleotides at 5', 3', or internal positions. https://www.glenresearch.com/azidobutyrate-nhs-ester50-1904.html (accessed 2026). View Source

Superior Hydrophilicity Versus Alkyl-Based Linkers

The calculated partition coefficient (clogP) of Azide-C3-NHCO-C3-NHS ester is −2.12, indicating substantial hydrophilicity driven by the internal amide bond and the overall heteroatom content (10 HBA, 4 HBD) [1]. In contrast, the closest structural analog Azidobutyric acid NHS ester (NHS-C3-Azide, CAS 943858-70-6) has a measured LogP of +0.075—a difference of over 2 log units . This means the target compound is approximately 100-fold more hydrophilic by partition coefficient, translating to markedly better aqueous solubility and reduced tendency for nonspecific hydrophobic adsorption to biomolecules. Azide-PEG1-NHS ester (TPSA 87.3 Ų) occupies an intermediate position with PEG-derived hydrophilicity but lacks the hydrogen-bonding donor capacity of the internal amide [2]. The target compound's TPSA of 145.29 Ų is the highest among non-PEG azide-NHS linkers in this comparison set, consistent with superior water compatibility.

Hydrophilicity comparison

Reported

clogP −2.12 vs +0.075

Higher aqueous compatibility, ~100× more hydrophilic

Calculated from database properties

Evidence Dimension	Hydrophilicity (clogP / LogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	clogP −2.12; TPSA 145.29 Ų; 4 HBD; 10 HBA
Comparator Or Baseline	NHS-C3-Azide (Azidobutyric acid NHS ester): LogP +0.075, PSA 113.43 Ų, 0 spacer HBD; Azide-PEG1-NHS ester: TPSA 87.3 Ų, 8 rotatable bonds
Quantified Difference	ΔclogP ≈ −2.2 log units (~100-fold more hydrophilic); ΔTPSA ≈ +32 Ų vs NHS-C3-Azide; ΔTPSA ≈ +58 Ų vs Azide-PEG1-NHS ester
Conditions	Calculated physicochemical properties from chemical databases (SILDrug, ChemSrc, Angene Chemical)

Why This Matters

Higher hydrophilicity reduces the need for organic co-solvents (DMSO/DMF) in aqueous bioconjugation reactions, minimizes protein precipitation caused by hydrophobic crosslinkers, and decreases nonspecific binding to hydrophobic pockets of proteins—directly improving conjugation homogeneity.

• [1] SILDrug EOS59956. Physicochemical Properties: clogP −2.12, TPSA 145.29 Ų, Rotatable Bonds 4, HBD 4, HBA 10. https://sildrug.ibb.waw.pl/ecbd/EOS59956/ (accessed 2026). View Source
• [2] Angene Chemical. Azido-PEG1-NHS ester (CAS 1807530-06-8): Rotatable Bond Count 8, TPSA 87.3 Ų. https://www.angenechem.com (accessed 2026). View Source

Conformational Rigidity for Defined Geometry

Azide-C3-NHCO-C3-NHS ester contains only 4 rotatable bonds in its spacer region, primarily from the two C3 alkyl chains, while the internal secondary amide bond (–NHCO–) possesses partial double-bond character that restricts rotation [1]. This contrasts sharply with Azide-PEG1-NHS ester, which has 8 rotatable bonds owing to the freely rotating ethylene glycol units [2]. The constrained geometry of the amide-containing spacer means that once the NHS ester reacts with a primary amine, the azide is presented in a relatively defined spatial orientation relative to the conjugation site. This can be advantageous when the goal is to maintain a specific inter-molecular distance or orientation—for instance, in FRET pair construction, intramolecular crosslinking studies, or when minimizing the entropic penalty of binding in affinity-based applications. Conversely, highly flexible PEG linkers (≥8 RB) explore a larger conformational space, which may benefit intermolecular crosslinking but can introduce heterogeneity in conjugate geometry [3].

Conformational constraint

Reported

4 rotatable bonds vs 8 (PEG1)

Reduced entropic penalty, more defined conjugate geometry

Amide torsional barrier ~15–20 kcal/mol

Evidence Dimension	Conformational freedom (rotatable bond count in spacer)
Target Compound Data	4 rotatable bonds (total); amide bond provides restricted rotation (partial C–N double bond character)
Comparator Or Baseline	Azide-PEG1-NHS ester: 8 rotatable bonds; Azide-PEG4-NHS: ~17 rotatable bonds (estimated); NHS-C3-Azide: ~4 rotatable bonds (but no internal amide constraint)
Quantified Difference	Target has 50% fewer rotatable bonds than Azide-PEG1-NHS ester (4 vs 8); the internal amide introduces a torsional barrier of ~15–20 kcal/mol (typical for secondary amides) absent in both purely alkyl and PEG spacers
Conditions	Rotatable bond counts from chemical databases (SILDrug, Angene Chemical); amide rotational barrier from general physical organic chemistry principles

Why This Matters

Restricted flexibility reduces the entropic conformational space of the conjugated product, which can improve reproducibility in distance-dependent applications (FRET, cryo-EM labeling) and may reduce nonspecific intermolecular crosslinking observed with highly flexible PEG linkers.

• [1] SILDrug EOS59956. Physicochemical Properties: Rotatable Bonds 4. https://sildrug.ibb.waw.pl/ecbd/EOS59956/ (accessed 2026). View Source
• [2] Angene Chemical. Azido-PEG1-NHS ester (CAS 1807530-06-8): Rotatable Bond Count 8, TPSA 87.3 Ų. https://www.angenechem.com (accessed 2026). View Source
• [3] Thermo Fisher Scientific. BS(PEG)9 Crosslinker Description: flexible PEG spacer arms help maintain conjugate solubility and reduce aggregation. https://www.fishersci.ie (accessed 2026). View Source

NHS Ester Hydrolysis and Conjugation Timing

The NHS ester group in Azide-C3-NHCO-C3-NHS ester is subject to the same class-wide hydrolysis kinetics as all NHS esters: a half-life of 4–5 hours at pH 7.0 and 0°C, decreasing to approximately 1 hour at pH 8.0 and 25°C, and further to only 10 minutes at pH 8.6 and 4°C . This steep pH dependence means that conjugation protocols must balance amine nucleophilicity (optimal at pH 7.0–7.5 for NHS esters, or pH 8.3–8.5 for general NHS ester labeling) against competing hydrolysis . The target compound's enhanced aqueous solubility (clogP −2.12) may permit effective conjugation at lower organic co-solvent concentrations compared to more hydrophobic analogs such as NHS-C3-Azide (LogP +0.075), potentially reducing the practical impact of hydrolysis by enabling faster dissolution and reaction initiation [1]. However, no direct comparative hydrolysis rate data specific to the target compound versus its analogs were identified in the available literature.

NHS ester hydrolysis

Class-level

t₁/₂ 4–5 h (pH 7, 0°C) to ~10 min (pH 8.6)

Rapid reaction setup may benefit from higher aqueous solubility

No compound-specific hydrolysis data available

Evidence Dimension	NHS ester hydrolytic half-life as a function of pH and temperature
Target Compound Data	Expected to follow class-level kinetics: t₁/₂ ≈ 4–5 h (pH 7.0, 0°C); ≈ 1 h (pH 8.0, 25°C); ≈ 10 min (pH 8.6, 4°C)
Comparator Or Baseline	All NHS ester-containing crosslinkers share the same hydrolysis rate profile (no spacer-dependent modulation of NHS ester hydrolysis has been demonstrated)
Quantified Difference	Not compound-specific; class-level inference. The practical differentiation lies in dissolution speed and required organic co-solvent volume, where higher hydrophilicity (clogP −2.12) may shorten the time from reconstitution to reaction initiation.
Conditions	Aqueous buffer; pH 7.0–8.6; temperature 0–25°C; data from Lumiprobe hydrolysis reference table and Vector Laboratories technical documentation

Why This Matters

Understanding NHS ester hydrolysis kinetics is essential for protocol optimization—excess reagent must be used to compensate for hydrolysis, and the conjugation must be initiated promptly after dissolution in aqueous buffer. Linkers with better aqueous solubility reduce the reliance on DMSO/DMF stock solutions and may enable faster reaction setup.

• [1] SILDrug EOS59956. Azide-C3-NHCO-C3-NHS ester: clogP −2.12. https://sildrug.ibb.waw.pl/ecbd/EOS59956/ (accessed 2026). View Source

Dual CuAAC/SPAAC Click Versatility

The azide group of Azide-C3-NHCO-C3-NHS ester can participate in both copper-catalyzed azide-alkyne cycloaddition (CuAAC, second-order rate constant k ≈ 10–100 M⁻¹s⁻¹) and strain-promoted azide-alkyne cycloaddition (SPAAC) with DBCO or BCN (k ≈ 1–60 M⁻¹s⁻¹ for DBCO) . This dual capability offers strategic flexibility: CuAAC provides faster kinetics for in vitro applications where copper toxicity is irrelevant, while SPAAC enables copper-free, live-cell-compatible conjugation. In contrast, DBCO-NHS ester pre-couples the strained alkyne to the amine-reactive moiety, committing the user exclusively to SPAAC with azide-bearing partners and foregoing the faster CuAAC option [1]. The azide-on-linker configuration of the target compound also means the azide is installed first onto the biomolecule of interest, enabling subsequent modular 'click' to any alkyne/DBCO-functionalized payload—a workflow that has been demonstrated to provide superior control over the average degree of labeling (aDoL) compared with direct NHS-fluorophore conjugation [2].

Dual click reactivity

Class-level

CuAAC 10–100 M⁻¹s⁻¹; SPAAC 1–60 M⁻¹s⁻¹

One azide intermediate enables both fast in vitro and live-cell conjugation

Rate constants from literature; linker determines modularity

Evidence Dimension	Click reaction second-order rate constant (k, M⁻¹s⁻¹) and copper dependence
Target Compound Data	Azide group compatible with both CuAAC (k ≈ 10–100 M⁻¹s⁻¹) and SPAAC (k ≈ 1–60 M⁻¹s⁻¹ with DBCO); no copper required for SPAAC
Comparator Or Baseline	DBCO-NHS ester: SPAAC only (k ≈ 1–60 M⁻¹s⁻¹), copper-free but precludes CuAAC; Alkyne-NHS ester: CuAAC only (k ≈ 10–100 M⁻¹s⁻¹), requires copper catalyst
Quantified Difference	CuAAC is approximately 2–100× faster than SPAAC depending on specific alkyne/cyclooctyne and conditions; the azide-on-linker configuration enables sequential modular labeling with aDoL control versus single-step DBCO-NHS ester conjugation
Conditions	CuAAC: 20 μM Cu(I) catalyst, aqueous/organic; SPAAC: catalyst-free, physiological pH, various buffers (PBS, HEPES); rate constants from BroadPharm and Aladdin Scientific references

Why This Matters

The ability to choose between CuAAC (fast, high-yield) and SPAAC (copper-free, biocompatible) on the same azide-functionalized intermediate provides workflow flexibility that DBCO-NHS or alkyne-NHS pre-conjugated reagents cannot offer—users can prepare one azide-modified biomolecule batch and then conjugate to different payloads under different click conditions.

• [1] Antibodies.com. DBCO NHS ester (A270193): DBCO reacts instantly with azides via SPAAC; rate much higher than copper-catalyzed reaction. CAS 1384870-47-6. https://www.antibodies.com/catalog/assistive-reagents/dbco-nhs-ester-a270193 (accessed 2026). View Source
• [2] Scientific Reports (2023) 13:8961. A method for parallel microscale protein labeling and precise control over the average degree of labeling (aDoL) using azide-NHS pre-activation followed by click chemistry. DOI: 10.1038/s41598-023-36163-8. View Source

Azide-C3-NHCO-C3-NHS Ester Applications

Oligonucleotide Azide Labeling with Long Spacer

When amino-modified oligonucleotides (5'-Amino Modifier C6 or C6-dT internal) require azide installation for subsequent click ligation, the ~10-atom spacer of Azide-C3-NHCO-C3-NHS ester provides greater steric separation between the oligonucleotide duplex and the azide than the 5-atom spacer of Azidobutyric acid NHS ester (7.7 Å), potentially improving click reaction efficiency with bulky alkyne- or DBCO-functionalized partners [1][2]. The internal amide's restricted rotation may also reduce the conformational freedom of the azide, presenting it in a more defined orientation for subsequent cycloaddition. This is particularly relevant for intramolecular crosslinking or template-directed ligation applications where defined geometry matters [3].

Aqueous-Phase Protein Labeling with Minimal Co-Solvent

The significantly higher hydrophilicity of Azide-C3-NHCO-C3-NHS ester (clogP −2.12, TPSA 145.29 Ų) compared to Azidobutyric acid NHS ester (LogP +0.075, PSA 113.43 Ų) makes it the preferred azide-NHS ester for aqueous protein conjugation workflows where DMSO/DMF content must be minimized to preserve protein structure and activity [4]. The higher TPSA and hydrogen-bonding capacity predict reduced nonspecific hydrophobic interactions with protein surfaces, which can improve the homogeneity of the labeling stoichiometry and reduce protein precipitation—a common problem when using hydrophobic crosslinkers at the >10 molar excess typically required to compensate for NHS ester hydrolysis .

Two-Step Bioconjugation for Controlled Labeling

Azide-C3-NHCO-C3-NHS ester enables the 'pre-activation' strategy where a biomolecule is first azide-modified via NHS-amine chemistry, purified to remove excess reagent, and then conjugated to any alkyne/DBCO-functionalized payload. This two-step approach has been demonstrated to provide precise control over the average degree of labeling (aDoL), with the final aDoL equaling the input molar ratio of the click tag to the azide-modified protein [5]. The dual CuAAC/SPAAC compatibility of the terminal azide group provides workflow flexibility that DBCO-NHS ester (SPAAC only) cannot match—the same azide-modified intermediate can be used for both high-speed CuAAC conjugation in vitro and copper-free SPAAC labeling in live-cell contexts .

Rigid Defined-Length Linker Conjugates

For applications such as FRET sensor construction, cryo-EM labeling, or antibody-drug conjugate (ADC) linker optimization where linker flexibility and length directly affect performance, the restricted conformational flexibility (4 RB) of Azide-C3-NHCO-C3-NHS ester offers advantages over highly flexible PEG-based alternatives (8–17 RB) [6][7]. The internal amide bond provides a structural 'kink' with restricted rotation, while the two C3 alkyl segments provide sufficient reach (~12–14 Å) to span typical inter-molecular distances without the entropic penalty of PEG linker collapse. This balance of reach and rigidity is difficult to achieve with either purely alkyl spacers (too short/hydrophobic) or PEG spacers (too flexible).

Application

Selection Property

Validation Focus

Oligonucleotide azide labeling

Spacer length & rigidity

Click accessibility with bulky partners

Protein labeling in aqueous buffer

Hydrophilicity (clogP/TPSA)

Reduced organic co-solvent, less precipitation

Controlled aDoL via pre-activation

Dual CuAAC/SPAAC reactivity

Modular payload attachment, aDoL precision

Distance-dependent labeling (FRET, cryo-EM)

Conformational constraint (rotatable bonds)

Minimized entropic penalty, defined geometry

• [1] Glen Research. Azidobutyrate NHS Ester (50-1904): post-synthesis conjugation to amino-modified oligonucleotides at 5', 3', or internal positions. https://www.glenresearch.com/azidobutyrate-nhs-ester50-1904.html (accessed 2026). View Source
• [2] Glen Research. Glen Report 22.29: Crosslinking with Click Chemistry—post-synthesis conjugation with Azidobutyrate NHS ester leads to azido-modified strand for high-yield CuAAC crosslinking. https://www.glenresearch.com/reports/gr22-29 (accessed 2026). View Source
• [3] Kumar R, El-Sagheer A, Tumpane J, Lincoln P, Wilhelmsson LM, Brown T. Template-Directed Oligonucleotide Strand Ligation, Covalent Intramolecular DNA Circularization and Catenation Using Click Chemistry. J. Am. Chem. Soc. 2007, 129, 6859–6864. View Source
• [4] SILDrug EOS59956. Azide-C3-NHCO-C3-NHS ester: clogP −2.12, TPSA 145.29 Ų. https://sildrug.ibb.waw.pl/ecbd/EOS59956/ (accessed 2026). View Source
• [5] Scientific Reports (2023) 13:8961. A method for parallel microscale protein labeling and precise control over aDoL using azide-NHS pre-activation. DOI: 10.1038/s41598-023-36163-8. View Source
• [6] SILDrug EOS59956. Rotatable Bonds: 4. https://sildrug.ibb.waw.pl/ecbd/EOS59956/ (accessed 2026). View Source
• [7] Angene Chemical. Azido-PEG1-NHS ester (CAS 1807530-06-8): Rotatable Bond Count 8. https://www.angenechem.com (accessed 2026). View Source